2-{[(5-phenyl-2H-tetrazol-2-yl)acetyl]amino}benzoic acid

• IUPAC Name: 2-[[2-(5-phenyltetrazol-2-yl)acetyl]amino]benzoic acid
• InChI: InChI=1S/C16H13N5O3/c22-14(17-13-9-5-4-8-12(13)16(23)24)10-21-19-15(18-20-21)11-6-2-1-3-7-11/h1-9H,10H2,(H,17,22)(H,23,24)
• InChI Key: TYNUJHFJHWQSRF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(N=N2)CC(=O)NC3=CC=CC=C3C(=O)O
• Molecular Formula: C16H13N5O3
• Molecular Weight: 323.31 g/mol

Description

2-{[(5-phenyl-2H-tetrazol-2-yl)acetyl]amino}benzoic acid, also known as PTABA, is a synthetic compound that has gained attention in the scientific community due to its potential pharmacological applications. PTABA is a member of the tetrazole family, which is known for its biological activity and therapeutic potential.

Mechanism of Action

The mechanism of action of 2-{[(5-phenyl-2H-tetrazol-2-yl)acetyl]amino}benzoic acid is not fully understood, but it is believed to involve the inhibition of cyclooxygenase-2 (COX-2) and the activation of the peroxisome proliferator-activated receptor gamma (PPARγ). COX-2 is an enzyme that is involved in the production of pro-inflammatory cytokines, while PPARγ is a nuclear receptor that regulates gene expression. 2-{[(5-phenyl-2H-tetrazol-2-yl)acetyl]amino}benzoic acid has been shown to inhibit the activity of COX-2 and activate PPARγ, leading to its anti-inflammatory and anti-cancer effects.
Biochemical and Physiological Effects:
2-{[(5-phenyl-2H-tetrazol-2-yl)acetyl]amino}benzoic acid has been shown to have anti-inflammatory, analgesic, and anti-cancer effects in animal models. 2-{[(5-phenyl-2H-tetrazol-2-yl)acetyl]amino}benzoic acid has been found to inhibit the production of pro-inflammatory cytokines, reduce pain, and inhibit the growth of cancer cells. 2-{[(5-phenyl-2H-tetrazol-2-yl)acetyl]amino}benzoic acid has also been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of 2-{[(5-phenyl-2H-tetrazol-2-yl)acetyl]amino}benzoic acid is its potential pharmacological applications, including anti-inflammatory, analgesic, and anti-cancer properties. 2-{[(5-phenyl-2H-tetrazol-2-yl)acetyl]amino}benzoic acid is also relatively easy to synthesize and can be produced in large quantities. However, one limitation of 2-{[(5-phenyl-2H-tetrazol-2-yl)acetyl]amino}benzoic acid is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 2-{[(5-phenyl-2H-tetrazol-2-yl)acetyl]amino}benzoic acid. One direction is to further investigate its anti-inflammatory and analgesic properties, including its mechanism of action and potential clinical applications. Another direction is to explore its anti-cancer properties and its potential as a cancer therapeutic. Additionally, the development of more soluble derivatives of 2-{[(5-phenyl-2H-tetrazol-2-yl)acetyl]amino}benzoic acid could improve its pharmacological properties and increase its potential for clinical use.
In conclusion, 2-{[(5-phenyl-2H-tetrazol-2-yl)acetyl]amino}benzoic acid is a synthetic compound with potential pharmacological applications, including anti-inflammatory, analgesic, and anti-cancer properties. 2-{[(5-phenyl-2H-tetrazol-2-yl)acetyl]amino}benzoic acid has been shown to inhibit the production of pro-inflammatory cytokines, reduce pain, and inhibit the growth of cancer cells. 2-{[(5-phenyl-2H-tetrazol-2-yl)acetyl]amino}benzoic acid has also been shown to have antioxidant properties and to protect against oxidative stress. Further research on 2-{[(5-phenyl-2H-tetrazol-2-yl)acetyl]amino}benzoic acid could lead to the development of new therapeutics for a variety of diseases.

Synthesis Methods

2-{[(5-phenyl-2H-tetrazol-2-yl)acetyl]amino}benzoic acid can be synthesized using a multistep reaction starting from commercially available starting materials. The synthesis involves the reaction of 2-aminobenzoic acid with 5-phenyltetrazole in the presence of acetic anhydride and a catalyst. The resulting intermediate is then treated with acetic anhydride and sodium acetate to produce 2-{[(5-phenyl-2H-tetrazol-2-yl)acetyl]amino}benzoic acid. The purity and yield of 2-{[(5-phenyl-2H-tetrazol-2-yl)acetyl]amino}benzoic acid can be improved by recrystallization and column chromatography.

Scientific Research Applications

2-{[(5-phenyl-2H-tetrazol-2-yl)acetyl]amino}benzoic acid has been studied for its potential pharmacological applications, including anti-inflammatory, analgesic, and anti-cancer properties. 2-{[(5-phenyl-2H-tetrazol-2-yl)acetyl]amino}benzoic acid has been shown to inhibit the production of pro-inflammatory cytokines and reduce pain in animal models. In addition, 2-{[(5-phenyl-2H-tetrazol-2-yl)acetyl]amino}benzoic acid has been found to inhibit the growth of cancer cells in vitro and in vivo.